Cas no 253801-34-2 (Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]-)

• Product Name: Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]-
• CAS No: 253801-34-2
• MF: C₁₂H₉ClN₂O₄S
• MW: 312.728860616684
• CID: 3921877
• PubChem ID: 136728607
• Update Time: 2025-06-08

Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]-
• (E)-4-((2-chloro-4-hydroxyphenyl)diazenyl)benzenesulfonic acid
• Benzenesulfonic acid, 4-[2-(2-chloro-4-hydroxyphenyl)diazenyl]-
• 4-((2-chloro-4-hydroxyphenyl)diazenyl)benzenesulfonic acid
• Lenvatinib Impurity 137
• F74738
• 4-[2-(2-chloro-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazin-1-yl]benzenesulfonic acid
• 253801-34-2

• Inchi： 1S/C12H9ClN2O4S/c13-11-7-9(16)3-6-12(11)15-14-8-1-4-10(5-2-8)20(17,18)19/h1-7,16H,(H,17,18,19)/b15-14+
• InChI Key： GQRUMXSXCFMAQE-CCEZHUSRSA-N
• SMILES： ClC1C=C(C=CC=1/N=N/C1C=CC(=CC=1)S(=O)(=O)O)O

Computed Properties

• Exact Mass: 311.9971556g/mol
• Monoisotopic Mass: 311.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 108Ų

Additional information on Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]-

Comprehensive Analysis of Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]- (CAS No. 253801-34-2)

Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]- (CAS No. 253801-34-2) is a specialized azo dye intermediate widely used in the chemical and textile industries. This compound belongs to the class of sulfonated azo dyes, which are known for their vibrant colors and excellent solubility in water. The presence of both sulfonic acid and hydroxyl groups in its structure enhances its applicability in dyeing processes, particularly for synthetic fibers like polyester and nylon.

In recent years, the demand for eco-friendly dyes has surged due to growing environmental concerns. Researchers are exploring the potential of azo dye derivatives like Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]- to develop sustainable alternatives. Its molecular structure allows for modifications that can reduce toxicity while maintaining colorfastness, making it a subject of interest in green chemistry initiatives.

The synthesis of CAS No. 253801-34-2 involves a diazotization reaction, followed by coupling with a suitable aromatic compound. This process is well-documented in organic chemistry literature, but advancements in catalytic methods have improved yield and purity. Industries are increasingly adopting microwave-assisted synthesis and flow chemistry techniques to optimize production, addressing the need for energy-efficient manufacturing.

From an analytical perspective, Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]- can be characterized using techniques such as HPLC, UV-Vis spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards, particularly in regions with strict textile dye regulations. The compound's stability under varying pH conditions also makes it suitable for industrial wastewater treatment studies, a hot topic in environmental science.

Beyond textiles, CAS No. 253801-34-2 has potential applications in biomedical imaging and sensor development. Its chromophoric properties enable it to act as a pH-sensitive probe, which is valuable in diagnostic tools. This versatility aligns with the rising trend of multifunctional materials in scientific research.

For businesses sourcing azo dye intermediates, understanding the supply chain of Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]- is critical. Global suppliers often highlight its high purity grades (≥98%) and compliance with REACH and OECD guidelines. These factors are frequently searched by procurement professionals evaluating chemical sourcing strategies.

In conclusion, Benzenesulfonic acid, 4-[(2-chloro-4-hydroxyphenyl)azo]- exemplifies the intersection of tradition and innovation in dye chemistry. Its adaptability to modern sustainability goals and emerging technologies ensures its relevance in both academic and industrial settings. As research continues, this compound may unlock further breakthroughs in functional dyes and material science.